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Introduction

Ac2-26 is a 25-amino acid peptide derived from the N-terminus of the anti-inflammatory protein
Annexin A1.[1] It is recognized as a key mediator of Annexin Al's biological effects, particularly
in the regulation of inflammation and immune responses. Ac2-26 exerts its functions primarily
through interaction with the formyl peptide receptor (FPR) family, a group of G protein-coupled
receptors.[1] This technical guide provides an in-depth overview of the receptor binding and
signaling pathways associated with Ac2-26, presenting quantitative data, detailed experimental
protocols, and visual representations of the underlying molecular mechanisms.

Data Presentation: Receptor Binding and Functional
Potency

Ac2-26 is known to be a somewhat promiscuous ligand, capable of binding to multiple
members of the formyl peptide receptor family, including FPR1, FPR2/ALX, and FPR3.[2][3]
The functional potency of Ac2-26 at these receptors has been characterized by determining its
half-maximal effective concentration (EC50) in various functional assays.
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Cell

Ligand Receptor Parameter Value (uM) Reference
TypelAssay
HEK-293 Hayhoe et al.,
Ac2-26 Human FPR1  EC50 ~1
cells 2006
Human HEK-293 Hayhoe et al.,
Ac2-26 EC50 ~1
FPR2/ALX cells 2006

Signaling Pathways

Upon binding to its cognate receptors, Ac2-26 initiates a cascade of intracellular signaling

events. The primary signaling pathways activated by Ac2-26 are the Extracellular signal-
regulated kinase (ERK) pathway, and in certain contexts, the Phosphoinositide 3-kinase
(PI3K)/Akt pathway and the Nuclear Factor-kappa B (NF-kB) pathway.

Ac2-26 Signaling via Formyl Peptide Receptors
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Ac2-26 Signaling Pathways
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Neutrophil Chemotaxis Assay Workflow
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Calcium Flux Assay Workflow
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ERK Phosphorylation Western Blot Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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